3-(2,5-Dichlorophenyl)-3-methylbutanoic acid

Core Science & Biosynthesis

Advanced In Silico Modeling of 3-(2,5-Dichlorophenyl)-3-methylbutanoic Acid: A Strategic Framework

An In-Depth Technical Guide on the In Silico Modeling of 3-(2,5-Dichlorophenyl)-3-methylbutanoic Acid Interactions.

Executive Summary

This technical guide outlines a rigorous computational framework for modeling the interactions of 3-(2,5-Dichlorophenyl)-3-methylbutanoic acid (3-DCMBA) .[1] This molecule represents a specific class of sterically hindered aryl-alkanoic acids , characterized by a quaternary carbon at position 3 and a lipophilic dichlorophenyl moiety.[1]

Given its structural pharmacophore—a lipophilic tail combined with an anionic carboxylate head—this compound exhibits high potential for interaction with nuclear receptors (e.g., PPARs ), fatty acid binding proteins (FABPs), and serum albumin.[1] This guide details the methodology for Quantum Mechanical (QM) parametrization , Inverse Docking , and Molecular Dynamics (MD) simulations to elucidate its binding mechanism and stability.[1]

Phase 1: Structural Preparation & Quantum Mechanical Parametrization[1]

The presence of a quaternary center at C3 and the bulky 2,5-dichlorophenyl group creates significant steric strain and rotational barriers.[1] Standard force field libraries often fail to accurately capture the geometry of such crowded quaternary centers.[1]

1.1. Conformational Ensemble Generation

Before docking, we must identify the global energy minimum.[1]

• Method: DFT (Density Functional Theory) Optimization.[1]

• Protocol:

  • Initial Geometry: Generate 3D coordinates (SMILES: CC(C)(CC(=O)O)c1cc(Cl)ccc1Cl)? Correction: The name implies a butanoic acid backbone.[1] C1-C2-C3-C4. Position 3 has a methyl and the phenyl ring.[1][2] Correct SMILES: CC(c1cc(Cl)ccc1Cl)(C)CC(=O)O (This is 3-methyl-3-arylbutanoic acid).[1]

  • Basis Set: B3LYP/6-31G(d,p) using Gaussian or ORCA.[1]

  • Solvation: IEFPCM (Implicit Solvation) in water to simulate physiological state.

  • Frequency Calculation: Ensure no imaginary frequencies to confirm a true minimum.

1.2. Force Field Parametrization

Accurate MD simulations require custom parameters for the non-standard ligand.[1]

• Charge Derivation: Use RESP (Restrained Electrostatic Potential) fitting based on the QM optimized geometry.[1]

• Topology Generation:

  • GAFF2 (General Amber Force Field 2): Recommended for small organic molecules.[1]

  • Atom Types: Assign specific atom types for the chlorine-substituted aromatic ring (ca for aromatic C, cl for chlorine).

  • Validation: Compare the QM rotational energy profile of the C2-C3 bond against the MM profile.

Phase 2: Target Identification & Binding Site Analysis[1]

If the specific biological target is unknown, we employ Inverse Docking (Target Fishing).[1] However, based on the pharmacophore (lipophilic aromatic ring + acidic head), the most probable targets are Peroxisome Proliferator-Activated Receptors (PPARs) , specifically PPARγ , which binds branched fatty acid analogs.[1]

2.1. Pharmacophore Mapping

The 3-DCMBA molecule presents a distinct "L-shaped" or "branched" hydrophobic volume with a polar anchor.[1]

• Hydrophobic Pharmacophore: The 2,5-dichlorophenyl group and the 3-methyl group fill the hydrophobic pocket (e.g., H3/H5/H11 region of PPARγ).[1]

• H-Bond Acceptor/Donor: The carboxylate head interacts with polar residues (e.g., Tyr473 , His323 in PPARγ).[1]

2.2. Docking Protocol (Case Study: PPARγ)

Due to the steric bulk of the 2,5-dichloro substitution, Rigid Receptor Docking is insufficient.[1] We must use Induced Fit Docking (IFD) .[1]

Step-by-Step IFD Protocol:

• Grid Generation: Center the grid on the co-crystallized ligand (e.g., Rosiglitazone) of the PDB structure (e.g., PDB ID: 2PRG ).[1]

• Initial Glide Docking: Soften the van der Waals radii of receptor atoms by a scaling factor of 0.5 to allow clashing ligands to enter.[1]

• Prime Side-Chain Refinement: Refine residues within 5 Å of the ligand pose using Prime (molecular mechanics).

• Re-Docking: Perform extra-precision (XP) docking into the optimized receptor structure.[1]

Table 1: Key Interaction Metrics for 3-DCMBA Docking

Metric	Threshold / Expected Value	Significance
Docking Score	< -8.5 kcal/mol	Indicates high affinity binding comparable to endogenous ligands.[1]
Ligand Efficiency	> 0.3 kcal/mol/heavy atom	Ensures the binding is driven by specific interactions, not just size.[1]
RMSD (Refinement)	< 2.0 Å	Structural stability of the pose after side-chain refinement.[1]
H-Bond Distance	2.5 - 3.2 Å	Critical for the carboxylate-Tyr473 anchor (activation switch).[1]

Phase 3: Molecular Dynamics (MD) Simulation[1]

MD is required to verify if the 2,5-dichlorophenyl group maintains stable contact within the hydrophobic pocket or if steric clashes cause ejection.[1]

3.1. System Setup[1]

• Engine: GROMACS or NAMD.[1]

• Force Field: CHARMM36m (protein) + CGenFF (ligand).[1]

• Solvation: TIP3P water box with 10 Å buffer.

• Neutralization: Add Na+ and Cl- ions to 0.15 M.[1]

3.2. Simulation Protocol

• Minimization: Steepest descent (5000 steps).

• Equilibration:

  • NVT: 100 ps at 300 K (V-rescale thermostat).

  • NPT: 100 ps at 1 bar (Parrinello-Rahman barostat).[1]

• Production Run: 100 ns, 2 fs time step.

3.3. Analysis Metrics[1]

• RMSD: Monitor ligand stability relative to the protein backbone.[1]

• Hydrogen Bond Lifetime: Calculate the % occupancy of the Carboxyl-Tyr473 H-bond.

• MMPBSA Binding Free Energy: Calculate

  using the trajectory to estimate affinity.[1]

Visualization: Experimental Workflows & Pathways

Workflow 1: In Silico Modeling Pipeline

This diagram illustrates the logical flow from structure preparation to dynamic validation.[1]

Caption: Figure 1. End-to-end computational pipeline for modeling sterically hindered aryl-alkanoic acids.

Workflow 2: PPARγ Activation Pathway

Assuming 3-DCMBA acts as a PPARγ agonist (based on structural homology to fibrates), the following pathway describes the downstream biological effects.

Caption: Figure 2.[1] Hypothesized signaling cascade activated by 3-DCMBA binding to the PPARγ nuclear receptor.[1]

References

• Frisch, M. J., et al. (2016).[1] Gaussian 16 Rev. C.01. Wallingford, CT: Gaussian, Inc.[1] Link[1]

• Wang, J., Wolf, R. M., Caldwell, J. W., Kollman, P. A., & Case, D. A. (2004).[1] Development and testing of a general amber force field. Journal of Computational Chemistry, 25(9), 1157-1174.[1] Link[1]

• Trott, O., & Olson, A. J. (2010).[1] AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading.[1] Journal of Computational Chemistry, 31(2), 455-461.[1] Link

• Nolte, R. T., et al. (1998).[1] Ligand binding and co-activator assembly of the peroxisome proliferator-activated receptor-gamma.[1] Nature, 395(6698), 137-143.[1] Link

• Abraham, M. J., et al. (2015).[1] GROMACS: High performance molecular simulations through multi-level parallelism from laptops to supercomputers.[1] SoftwareX, 1-2, 19-25.[1] Link

Sources

• 1. BLDpharm - Scale Up Commercial Manufacture List [bldpharm.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Protocols & Analytical Methods

analytical methods for 3-(2,5-Dichlorophenyl)-3-methylbutanoic acid quantification

Application Note & Protocol Guide

Topic: Analytical Methods for the Quantification of 3-(2,5-Dichlorophenyl)-3-methylbutanoic acid

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: The Analytical Imperative for 3-(2,5-Dichlorophenyl)-3-methylbutanoic acid

3-(2,5-Dichlorophenyl)-3-methylbutanoic acid is a substituted carboxylic acid whose structural motifs are common in pharmaceutical development, appearing as active pharmaceutical ingredients (APIs), metabolites, or synthetic intermediates. The accurate and precise quantification of this molecule is paramount for ensuring product quality in manufacturing, determining pharmacokinetic profiles in preclinical and clinical studies, and guiding process optimization in chemical synthesis.

This document serves as a detailed guide to the development and validation of robust analytical methods for its quantification. As a senior application scientist, this guide eschews a one-size-fits-all template. Instead, it presents a logical progression from fundamental principles to detailed, field-tested protocols, emphasizing the rationale behind methodological choices. We will explore two primary analytical techniques: a robust High-Performance Liquid Chromatography with UV detection (HPLC-UV) method suitable for quality control and routine analysis, and a highly sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method essential for bioanalysis in complex biological matrices.

Analytical Strategy: Addressing the Physicochemical Nature of the Analyte

The molecular structure of 3-(2,5-Dichlorophenyl)-3-methylbutanoic acid—featuring a carboxylic acid group and a dichlorinated aromatic ring—dictates our analytical approach.

• The Carboxylic Acid Group: This polar, ionizable group makes the molecule's retention in reversed-phase chromatography highly dependent on the pH of the mobile phase. To ensure consistent retention and sharp peak shapes, the ionization of the carboxylic acid must be suppressed by maintaining an acidic mobile phase pH (typically <4.0).

• The Dichlorophenyl Group: This moiety acts as a strong chromophore, making UV detection a viable and straightforward quantification technique. It also provides the mass and fragmentation characteristics necessary for selective detection by mass spectrometry.

• Solubility and Sample Matrix: The analyte's properties will influence the choice of sample preparation. For API or drug product analysis, simple dissolution in an appropriate organic solvent may suffice. However, for biological matrices like plasma or urine, interfering substances such as proteins and phospholipids must be removed to prevent matrix effects and ensure method longevity[1][2].

Method 1: Reversed-Phase HPLC with UV Detection (RP-HPLC-UV)

This method is the workhorse for quality control (QC) laboratories, offering a balance of performance, cost-effectiveness, and ruggedness for analyzing the compound in bulk form or in pharmaceutical formulations.

Principle of the Method

The methodology utilizes reversed-phase chromatography, where the analyte partitions between a polar mobile phase and a nonpolar C18 stationary phase. By acidifying the mobile phase, the carboxylic acid group of the analyte is protonated (non-ionized), increasing its hydrophobicity and promoting retention on the C18 column[3]. Quantification is achieved by measuring the analyte's UV absorbance at a wavelength where it exhibits a strong response and comparing it to the response of a known concentration of a reference standard.

Detailed Experimental Protocol: HPLC-UV

1. Instrumentation and Materials

• HPLC System: A system with a binary or quaternary pump, autosampler, column thermostat, and a Photodiode Array (PDA) or variable wavelength UV detector.

• Column: Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)[3].

• Reagents:

  • 3-(2,5-Dichlorophenyl)-3-methylbutanoic acid reference standard (>98% purity).

  • Acetonitrile (HPLC grade).

  • Methanol (HPLC grade).

  • Phosphoric acid or Formic acid (analytical grade).

  • Water (HPLC or Milli-Q grade).

2. Preparation of Solutions

• Mobile Phase A: Prepare 0.1% (v/v) phosphoric acid in water. Filter through a 0.45 µm membrane filter.

• Mobile Phase B: Acetonitrile.

• Diluent: Acetonitrile/Water (50:50, v/v).

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of the reference standard and dissolve in 10 mL of diluent.

• Calibration Standards: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serially diluting the stock solution with the diluent.

3. Chromatographic Conditions | Parameter | Condition | | :--- | :--- | | Column | C18, 250 mm x 4.6 mm, 5 µm | | Mobile Phase | Gradient elution with Mobile Phase A and B | | | Time (min) | %B (Acetonitrile) | | | 0.0 | 40 | | | 15.0 | 90 | | | 17.0 | 90 | | | 17.1 | 40 | | | 20.0 | 40 | | Flow Rate | 1.0 mL/min | | Column Temperature | 30 °C[4] | | Detection Wavelength | 225 nm | | Injection Volume | 10 µL |

4. Sample Preparation

• Accurately weigh a sample amount expected to contain approximately 10 mg of the analyte.

• Dissolve in 10 mL of diluent, sonicate briefly to ensure complete dissolution.

• Filter the solution through a 0.45 µm syringe filter prior to injection[4].

Method Validation Framework

The reliability of this method must be confirmed through a rigorous validation process as prescribed by the International Council for Harmonisation (ICH) guidelines[5][6][7].

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Caption: General workflow for HPLC-UV analysis.

Typical Validation Performance Data

The following table summarizes the key validation parameters and typical acceptance criteria for a robust HPLC-UV assay.[8][9]

Validation Parameter	Typical Acceptance Criteria	Purpose
Specificity	Peak is pure and free from interference from blank/placebo.	Ensures the signal is only from the analyte.
Linearity	Correlation coefficient (r²) ≥ 0.999 over the specified range.	Confirms a direct relationship between concentration and response.
Range	80% to 120% of the target concentration.	The concentration interval where the method is precise and accurate.
Accuracy	8% to 102% recovery of spiked analyte.	Measures the closeness of the results to the true value.[8]
Precision (Repeatability & Intermediate)	Relative Standard Deviation (%RSD) ≤ 2.0%.	Demonstrates the method's consistency on the same/different days.
Limit of Quantitation (LOQ)	Signal-to-Noise ratio ≥ 10.	The lowest concentration that can be reliably quantified.
Robustness	%RSD ≤ 2.0% after minor changes (flow rate, temp, pH).	Shows the method's resilience to small operational variations.

Method 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For applications requiring high sensitivity and selectivity, such as quantifying low levels of the analyte in complex biological matrices (e.g., plasma, urine, tissue), LC-MS/MS is the gold standard.[1][10]

Principle of the Method

This technique couples the powerful separation capabilities of LC with the highly selective and sensitive detection of tandem mass spectrometry. After chromatographic separation, the analyte is ionized (typically via electrospray ionization, ESI). The mass spectrometer first selects the analyte's parent ion (precursor ion). This ion is then fragmented, and a specific fragment ion (product ion) is monitored. This specific precursor-to-product ion transition, known as Multiple Reaction Monitoring (MRM), provides exceptional selectivity, minimizing interference from complex matrix components[11]. An isotopically labeled internal standard is often used to correct for matrix effects and variability in extraction and ionization.

Detailed Experimental Protocol: LC-MS/MS

1. Instrumentation and Materials

• LC-MS/MS System: A UHPLC or HPLC system coupled to a triple quadrupole mass spectrometer with an ESI source.

• Column: A fast-separating reversed-phase C18 column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size).

• Reagents:

  • Reference standard and a stable isotope-labeled internal standard (e.g., D4-labeled).

  • Acetonitrile and Methanol (LC-MS grade).

  • Formic acid (LC-MS grade).

  • Water (LC-MS grade).

  • Human plasma (or other relevant biological matrix).

2. Preparation of Solutions

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Stock Solutions (1 mg/mL): Prepare separate stock solutions for the analyte and internal standard (IS) in methanol.

• Working Solutions: Prepare calibration and quality control (QC) spiking solutions by diluting the stock solutions in Acetonitrile/Water (50:50). Prepare a working IS solution (e.g., 100 ng/mL) in acetonitrile.

3. Sample Preparation (Protein Precipitation) Protein precipitation is a simple and effective method for cleaning up plasma samples[1][12].

• Pipette 100 µL of plasma sample (or standard/QC) into a 1.5 mL microcentrifuge tube.

• Add 300 µL of the internal standard working solution (in acetonitrile). The acetonitrile acts as the precipitating agent.

• Vortex vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge at >10,000 x g for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions

Parameter	Condition
Column	C18, 50 mm x 2.1 mm, 1.8 µm
Mobile Phase	Gradient: 10% B to 95% B over 3 minutes
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	ESI Negative
MRM Transitions	Hypothetical Values
Analyte	Q1: 247.1 m/z -> Q3: 203.1 m/z (loss of CO₂)
Internal Standard (D4)	Q1: 251.1 m/z -> Q3: 207.1 m/z

| Key MS Parameters | Optimize spray voltage, gas flows, and collision energy. |

Bioanalytical Method Validation

Validation for bioanalytical methods follows guidelines from regulatory bodies like the FDA and EMA, which build upon ICH principles but have specific requirements for matrix-based analyses.

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Caption: Decision tree for selecting the appropriate analytical method.

Typical Bioanalytical Validation Data

Validation Parameter	Typical Acceptance Criteria	Purpose
Selectivity	No significant interference at the analyte/IS retention time in blank matrix.	Ensures specificity in the presence of endogenous components.
Linearity	r² ≥ 0.99 with a weighting factor (e.g., 1/x²).	Defines the quantifiable range in the biological matrix.
Accuracy & Precision	Mean accuracy within ±15% of nominal (±20% at LLOQ). Precision (%CV) ≤15% (≤20% at LLOQ).	Confirms reliability of quantification across the range.
Matrix Effect	IS-normalized matrix factor should be consistent across lots.	Assesses the impact of the matrix on ionization efficiency.[11]
Recovery	Extraction recovery should be consistent and reproducible.	Measures the efficiency of the sample preparation process.
Stability	Analyte stable under various conditions (freeze-thaw, bench-top, long-term).	Ensures sample integrity from collection to analysis.

Alternative Consideration: Gas Chromatography-Mass Spectrometry (GC-MS)

While LC-based methods are generally preferred, GC-MS can be an alternative. However, direct analysis of carboxylic acids by GC is problematic due to their low volatility and high polarity, which leads to poor peak shape and potential thermal degradation in the hot injector[13].

Derivatization is Mandatory: To overcome these issues, the carboxylic acid group must be derivatized to a less polar, more volatile ester. A common approach is esterification to form a methyl ester or a trimethylsilyl (TMS) ester[14][15]. This adds a step to the sample preparation but can yield excellent sensitivity and chromatographic resolution. The analysis would then proceed by monitoring characteristic ions of the derivatized analyte via GC-MS.

Conclusion and Method Comparison

The choice of analytical method for 3-(2,5-Dichlorophenyl)-3-methylbutanoic acid is dictated by the specific application.

Feature	RP-HPLC-UV	LC-MS/MS	GC-MS (with Derivatization)
Primary Application	QC, bulk assay, formulation	Bioanalysis, trace impurity analysis	Specialized applications
Selectivity	Good	Excellent	Very Good
Sensitivity (Typical LOQ)	~0.1 - 1 µg/mL	~0.01 - 1 ng/mL[16]	~1 - 10 ng/mL
Sample Preparation	Simple (dissolution)	Moderate (protein precipitation, SPE)[17]	Complex (extraction + derivatization)
Throughput	High	High (with modern UHPLC)	Lower (due to derivatization)
Cost	Low	High	Moderate

For routine quality control and assays of high-concentration samples, the RP-HPLC-UV method provides a validated, robust, and cost-effective solution. For applications demanding the highest sensitivity and selectivity, particularly in complex biological fluids, the LC-MS/MS method is unequivocally the superior choice, providing the performance necessary for pharmacokinetic and biomonitoring studies.

References

• ICH Guidelines for Analytical Method Validation Explained - AMSbiopharma. (2025, July 22). AMSbiopharma.
• A Review on Analytical Method Validation as Per ICH Guidelines and Protocols. (2025, November 18). International Journal of Pharmaceutical and Drug Regulatory Affairs.
• Analysis of Drugs from Biological Samples. International Journal of Innovative Science and Research Technology.
• ICH Q2(R2) Guide: Analytical Method Validation Explained. (2026, January 8). IntuitionLabs.ai.
• ICH and FDA Guidelines for Analytical Method Validation. (2025, October 22). Lab Manager.
• ICH Q2(R2) Validation of analytical procedures. European Medicines Agency.
• Bioanalytical Analysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 2. (2021, August 1). LCGC International.
• Current developments of bioanalytical sample preparation techniques in pharmaceuticals. Journal of Pharmaceutical and Biomedical Analysis.
• Preparation of Antihypertensive Drugs in Biological Matrix with Solvent Front Position Extraction for LC–MS/MS Analysis. (2021, December 29). MDPI.
• How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep. Tecan Blog.
• Acids: Derivatization for GC Analysis. Encyclopedia of Chromatography.
• Chromatogram showing the peak difference of 1 butanoic acid and 2 trimethylsilyl butyrate. ResearchGate.
• Analysis of volatile short-chain fatty acids in the gas phase using secondary electrospray ionization coupled to mass spectrometry. (2023, February 7). RSC Publishing.
• Butyric acid separation. (2010, May 29). Chromatography Forum.
• Fast LC/MS/MS Analytical Method with Alternating Column Regeneration for the Analysis of 125 Various Drugs and Their Metabolites. (2007, September 15). Agilent.
• CAPILLARY GAS CHROMATOGRAPHIC SEPARATION OF CARBOXYLIC ACIDS USING AN ACIDIC WATER STATIONARY PHASE. University of Calgary.
• Development and validation of a rapid LC‐MS/MS method for the detection of 182 novel psychoactive substances in whole blood. (2021, September 24). Wiley Online Library.
• Solid Phase Extraction-LC-MS/MS Method for Determining Pharmaceuticals and Personal Care Products (PPCPs) and Their Removal. Japan Society on Water Environment.
• ANALYTICAL METHOD SUMMARIES. (2021, May 24). Eurofins.
• HPLC METHOD FOR IDENTIFICATION AND QUANTIFICATION OF THREE ACTIVE SUBSTANCES IN A DERMATOLOGICAL PREPARATION ñ VIOSEPT OINTMENT. Acta Poloniae Pharmaceutica ñ Drug Research.
• Application Note: HPLC Analysis of 3-(3,5-dichlorophenyl)benzoic acid. Benchchem.
• A Comparative Guide to Analytical Methods for 3,5-Dichloropyridine Quantification. Benchchem.
• New sensitive LC-MS/MS method for the simultaneous determination of 13 phenolic and carboxylic acid pesticide biomarkers in human urine, including dicamba. (2023, October 10). PubMed.
• Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices. (2024, January 30). ResearchGate.
• Evaluation of the three main multiresidue methods for the validation of new substances of SANCO/12745/2013 and those with low analytical coverage. eurl-pesticides.eu.
• Analytical Methods for Dichlorvos. Agency for Toxic Substances and Disease Registry (ATSDR).
• Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH. Academia.edu.
• Development and validation of RP-HPLC method for the identification of process related impurities of zolmitriptan. (2017, February 9). MedCrave Group.
• HPLC Method for Analysis of Chloroacetic acid, Dichloroacetic acid and Trichloroacetic acid on BIST™ A+ Column. SIELC Technologies.

Sources

• 1. ijisrt.com [ijisrt.com]
• 2. Current developments of bioanalytical sample preparation techniques in pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 6. intuitionlabs.ai [intuitionlabs.ai]
• 7. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 8. ijpsjournal.com [ijpsjournal.com]
• 9. medcraveonline.com [medcraveonline.com]
• 10. agilent.com [agilent.com]
• 11. tecan.com [tecan.com]
• 12. research.unipd.it [research.unipd.it]
• 13. ucalgary.scholaris.ca [ucalgary.scholaris.ca]
• 14. diverdi.colostate.edu [diverdi.colostate.edu]
• 15. Butyric acid separation - Chromatography Forum [chromforum.org]
• 16. New sensitive LC-MS/MS method for the simultaneous determination of 13 phenolic and carboxylic acid pesticide biomarkers in human urine, including dicamba - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. chromatographyonline.com [chromatographyonline.com]

Application Notes and Protocols for In Vitro Dissolution of 3-(2,5-Dichlorophenyl)-3-methylbutanoic acid

Introduction: Navigating the Solubility Challenges of a Novel Small Molecule

3-(2,5-Dichlorophenyl)-3-methylbutanoic acid is a small molecule with potential applications in various in vitro research settings. Its chemical structure, characterized by a hydrophobic dichlorophenyl group and a polar carboxylic acid moiety, presents a solubility profile that requires careful consideration for the preparation of stock solutions and working concentrations in aqueous-based biological assays. The success and reproducibility of in vitro studies heavily rely on the complete dissolution and stability of the test compound.[1][2] This document provides a detailed protocol and guiding principles for the effective dissolution of 3-(2,5-Dichlorophenyl)-3-methylbutanoic acid, ensuring the scientific integrity of your experimental outcomes.

The principles outlined herein are based on established best practices for handling small molecule inhibitors and drug candidates in a research environment.[3] We will explore a systematic approach, starting with the most common and effective organic solvent, Dimethyl Sulfoxide (DMSO), and providing alternative strategies for assays sensitive to this solvent.

Physicochemical Properties and Solvent Selection Rationale

A comprehensive understanding of the physicochemical properties of 3-(2,5-Dichlorophenyl)-3-methylbutanoic acid is crucial for developing a robust dissolution protocol. While specific experimental solubility data for this compound is not widely available, its structural features provide a strong basis for predicting its behavior in various solvents.

Property	Structural Feature	Implication for Solubility
High Hydrophobicity	Dichlorophenyl group	Poor solubility in aqueous solutions. Favors dissolution in non-polar or polar aprotic organic solvents.
Polar Moiety	Carboxylic acid (-COOH)	Offers a potential for pH-dependent solubility. In its ionized (deprotonated) form at basic pH, solubility in aqueous media may increase.
Molecular Weight	~247.12 g/mol	As a relatively small molecule, it is amenable to dissolution in common organic solvents.

Based on this analysis, polar aprotic solvents are the primary candidates for preparing high-concentration stock solutions.[1] Among these, DMSO is the most widely used and recommended solvent for initial trials due to its excellent solubilizing power for a broad range of organic molecules and its compatibility with many in vitro assays at low final concentrations.[3][4]

Primary Protocol: Dissolution in Dimethyl Sulfoxide (DMSO)

This protocol describes the preparation of a high-concentration stock solution of 3-(2,5-Dichlorophenyl)-3-methylbutanoic acid in DMSO.

Materials:

• 3-(2,5-Dichlorophenyl)-3-methylbutanoic acid (solid)

• Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes or vials

• Calibrated pipettes

• Vortex mixer

• Sonicator (optional, but recommended)

Step-by-Step Procedure:

• Pre-Weighing and Calculation:

  • Accurately weigh the desired amount of 3-(2,5-Dichlorophenyl)-3-methylbutanoic acid in a sterile microcentrifuge tube.

  • Calculate the volume of DMSO required to achieve the desired stock concentration (e.g., 10 mM, 25 mM, or 50 mM).

• Initial Dissolution:

  • Add the calculated volume of anhydrous DMSO to the tube containing the compound.

  • Cap the tube tightly.

  • Vortex the solution vigorously for 1-2 minutes.

• Visual Inspection and Aiding Dissolution:

  • Visually inspect the solution against a light source to ensure there are no visible particles.

  • If particles remain, sonicate the solution in a water bath for 5-10 minutes. This can help to break up any small aggregates.

  • Gently warm the solution to 37°C for a short period (5-10 minutes) can also aid dissolution. Caution: Extended heating is not recommended without specific stability data.

• Sterilization (Optional):

  • If required for your specific cell culture application, the DMSO stock solution can be sterilized by filtering through a 0.22 µm syringe filter compatible with DMSO (e.g., PTFE).

• Aliquoting and Storage:

  • Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes. This minimizes freeze-thaw cycles which can degrade the compound or cause it to precipitate out of solution.

  • Store the aliquots at -20°C or -80°C for long-term storage. Refer to the manufacturer's datasheet for any specific storage recommendations.

Workflow for DMSO Stock Preparation

Caption: Workflow for preparing a DMSO stock solution.

Preparation of Working Solutions: The Critical Dilution Step

A common pitfall in in vitro assays is the precipitation of the compound when the DMSO stock is diluted into an aqueous buffer or cell culture medium.[1][5] This occurs because the compound is not soluble in the aqueous environment at the working concentration.

Key Principles for Dilution:

• Serial Dilution in DMSO: If intermediate concentrations are needed, perform serial dilutions in DMSO before the final dilution into the aqueous medium.[3]

• Final DMSO Concentration: Aim to keep the final concentration of DMSO in your assay as low as possible, typically below 0.5%, as higher concentrations can have cytotoxic or off-target effects.[4]

• Direct Dilution and Mixing: Add the DMSO stock directly to the aqueous buffer or medium while vortexing or stirring to ensure rapid and uniform dispersion. This minimizes localized high concentrations of the compound that can lead to precipitation.

Recommended Dilution Protocol:

• Pre-warm Aqueous Medium: Warm your cell culture medium or assay buffer to the experimental temperature (e.g., 37°C).

• Calculate Dilution: Determine the volume of your DMSO stock solution needed to achieve the final desired concentration in your assay.

• Add Stock to Medium: While gently vortexing or swirling the tube/plate well containing the pre-warmed medium, add the calculated volume of the DMSO stock solution.

• Immediate Use: Use the freshly prepared working solution immediately to minimize the risk of precipitation over time.

Alternative Dissolution Strategies and Troubleshooting

For assays where DMSO is not suitable, or if precipitation issues persist, the following strategies can be explored.

Strategy 1: pH-Dependent Aqueous Solubility

The carboxylic acid moiety of 3-(2,5-Dichlorophenyl)-3-methylbutanoic acid suggests that its aqueous solubility can be increased at a basic pH.

• Prepare a dilute aqueous base, such as 10-100 mM Sodium Hydroxide (NaOH).

• Add a small amount of the compound to the basic solution.

• Gently mix and observe for dissolution. Sonication and gentle warming can be applied.

• Once dissolved, the pH of this stock solution will be high. It is critical to consider the buffering capacity of your final assay medium and to perform a final pH check of the working solution.

• Caution: The stability of the compound at high pH is unknown and should be empirically determined.

Strategy 2: Use of Other Organic Solvents

If DMSO proves to be problematic, other polar aprotic solvents can be tested.

Solvent	Considerations
Dimethylformamide (DMF)	Similar solubilizing properties to DMSO. May be an effective alternative.[5][6]
Ethanol (EtOH)	A polar protic solvent. Generally less effective for highly hydrophobic compounds but can be suitable for some. Often better tolerated by cells than DMSO at slightly higher concentrations.
Isopropanol	Another polar protic solvent to consider.

When testing a new solvent, it is imperative to also run a solvent-only control in your assay to account for any effects of the solvent itself on the biological system.[4]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Compound does not dissolve in DMSO	Insufficient solvent volume or presence of aggregates.	Increase the volume of DMSO to create a lower concentration stock. Use sonication and gentle warming.
Precipitation upon dilution into aqueous buffer	Low aqueous solubility of the compound.	Decrease the final working concentration. Ensure rapid mixing during dilution. Consider the pH-dependent solubility strategy.
Cell toxicity or off-target effects observed	High final concentration of the organic solvent.	Lower the final concentration of the solvent in the assay (ideally <0.5% for DMSO). Test alternative, less toxic solvents.
Inconsistent experimental results	Compound precipitation in some wells or degradation of the stock solution.	Prepare fresh working solutions for each experiment. Avoid repeated freeze-thaw cycles of the stock solution by using single-use aliquots. Visually inspect for precipitation before use.

Stability and Storage Recommendations

• Stock Solutions: Store DMSO stock solutions in tightly sealed, amber vials at -20°C or -80°C.

• Working Solutions: Aqueous working solutions should be prepared fresh for each experiment and used immediately. Do not store aqueous dilutions.

• Light Sensitivity: As a general precaution for organic molecules, protect both solid compound and solutions from direct light.

Conclusion

The successful use of 3-(2,5-Dichlorophenyl)-3-methylbutanoic acid in in vitro studies is contingent upon a carefully executed dissolution and dilution protocol. By understanding the physicochemical properties of the compound and systematically applying the principles and protocols outlined in this guide, researchers can prepare stable and effective solutions, leading to reliable and reproducible experimental data. Always validate your dissolution protocol within the context of your specific assay to ensure compatibility and accuracy.

References

• ResearchGate. (2013, September 10). How to dissolve small inhibitor molecules for binding assay? Retrieved from [Link]

• Timm, M., Saaby, L., Moesby, L., & Hansen, E. W. (2013). Considerations regarding use of solvents in in vitro cell based assays. Cytotechnology, 65(5), 887–894.
• Gorska, A., et al. (2021). Finding the Right Solvent: A Novel Screening Protocol for Identifying Environmentally Friendly and Cost-Effective Options for Benzenesulfonamide. Molecules, 26(11), 3127.

• Solarbio. (2026, January 29). How to Choose the Right Solvent When Dissolving Small-Molecule Compounds. Retrieved from [Link]

• Hollebeeck, S., et al. (2011). Dimethyl sulfoxide (DMSO) attenuates the inflammatory response in the in vitro intestinal Caco-2 cell model. Toxicology Letters, 206(3), 268-275.

• ResearchGate. Acceptable solvents for in vitro drug solutions or in vivo... Retrieved from [Link]

• Al-Hamidi, H., et al. (2021). Impact of Solvent Selection and Absorptivity on Dissolution Testing of Acetylsalicylic Acid Enteric-Coated Tablets. Dissolution Technologies, 28(2), 22-31.

• US EPA. Butanoic acid, 4-((2,5-dichlorophenyl)amino)-4-oxo- (9CI). Retrieved from [Link]

• Lee, S., et al. (2023). Dissociation kinetics of small-molecule inhibitors in Escherichia coli is coupled to physiological state of cells.

Sources

• 1. How to Choose the Right Solvent When Dissolving Small-Molecule Compounds [solarbio-global.com]
• 2. Dissociation kinetics of small-molecule inhibitors in Escherichia coli is coupled to physiological state of cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. FAQs on Inhibitor Preparation [sigmaaldrich.com]
• 4. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Finding the Right Solvent: A Novel Screening Protocol for Identifying Environmentally Friendly and Cost-Effective Options for Benzenesulfonamide - PMC [pmc.ncbi.nlm.nih.gov]

developing a stability-indicating assay for 3-(2,5-Dichlorophenyl)-3-methylbutanoic acid

Application Note: Strategic Development of a Stability-Indicating HPLC Assay for 3-(2,5-Dichlorophenyl)-3-methylbutanoic Acid

Executive Summary

This Application Note details the development and validation of a stability-indicating Reverse Phase HPLC (RP-HPLC) method for 3-(2,5-Dichlorophenyl)-3-methylbutanoic acid . This molecule, characterized by a sterically hindered carboxylic acid tail and a halogenated aromatic core, presents specific chromatographic challenges including peak tailing and potential photolytic instability.

This guide moves beyond generic templates, applying Quality by Design (QbD) principles to predict degradation pathways and select chromatographic parameters that ensure robust separation of the parent peak from process impurities and degradants, compliant with ICH Q1A(R2) and ICH Q2(R1) guidelines.

Chemical Context & Critical Quality Attributes (CQA)

To design a "self-validating" method, we must first understand the analyte's physicochemical behavior.

• Analyte: 3-(2,5-Dichlorophenyl)-3-methylbutanoic acid

• Functional Groups:

  • Carboxylic Acid:[1]

    estimated ~4.5. At neutral pH, it exists as a carboxylate anion, leading to poor retention and peak tailing on C18 columns. Implication: Mobile phase must be acidic ( ) to suppress ionization.

  • Dichlorophenyl Moiety: Highly lipophilic and electron-withdrawing. Implication: Requires high organic modifier content; susceptible to photolytic dechlorination.

  • Quaternary Benzylic Carbon: The C3 position is fully substituted (gem-dimethyl + phenyl ring). Implication: Resistant to typical benzylic oxidation, making the molecule relatively thermally stable, but steric hindrance may affect solvation.

Predicted Degradation Pathways (Theoretical)

Stress Type	Predicted Mechanism	Risk Level
Photolytic	Homolytic cleavage of C-Cl bonds (Dechlorination)	High
Thermal/Oxidative	Decarboxylation (requires extreme energy due to saturation)	Low
Acid/Base Hydrolysis	Stable (no ester/amide bonds), but salt formation occurs	Low

Method Development Strategy

The following decision tree illustrates the logic used to arrive at the final chromatographic conditions.

Figure 1: QbD-driven logic for method parameter selection. Note the critical decision point at pH control to ensure the carboxylic acid remains protonated.

Chromatographic Protocol (The "Standard")

This method has been optimized for specificity and robustness.

Instrument: HPLC with PDA (Photo Diode Array) Detector. Column: Agilent Zorbax Eclipse Plus C18 (150 mm x 4.6 mm, 3.5 µm) or equivalent. Rationale: The "Plus" designation indicates extra dense bonding/end-capping, crucial for acidic analytes to prevent silanol interactions.

Parameter	Condition
Mobile Phase A	0.1% Orthophosphoric Acid in Water ( )
Mobile Phase B	Acetonitrile (HPLC Grade)
Flow Rate	1.0 mL/min
Column Temp	30°C
Injection Vol	10 µL
Detection	220 nm (Primary), Spectrum scan 200-400 nm (for purity)
Diluent	Mobile Phase A : Acetonitrile (50:50 v/v)

Gradient Program:

• 0.0 min: 40% B

• 10.0 min: 80% B (Linear ramp to elute lipophilic parent)

• 12.0 min: 80% B

• 12.1 min: 40% B

• 15.0 min: 40% B (Re-equilibration)

Forced Degradation Protocols (Stress Testing)

To validate the method as "stability-indicating," we must demonstrate that it can separate the active pharmaceutical ingredient (API) from its degradants.[2] The target degradation is 5–20% .[2][3][4]

Workflow Visualization

Figure 2: Forced degradation workflow ensuring instrument safety (neutralization) and data integrity.

Detailed Stress Protocols

1. Acid Hydrolysis (Proton-Catalyzed)

• Preparation: Transfer 5 mL of Stock Solution (1000 ppm) to a flask. Add 5 mL of 1N HCl .

• Condition: Reflux at 60°C for 4 hours.

• Quenching: Allow to cool. Neutralize with exactly 5 mL of 1N NaOH . Make up to volume with diluent.

• Expert Insight: Do not inject highly acidic samples directly; it damages the column stationary phase and alters retention times, creating artifacts.

2. Base Hydrolysis (Hydroxyl-Catalyzed)

• Preparation: Transfer 5 mL Stock to flask. Add 5 mL of 1N NaOH .

• Condition: Reflux at 60°C for 4 hours.

• Quenching: Neutralize with 5 mL of 1N HCl .

• Expert Insight: Carboxylic acids form salts in base (

  ). If not neutralized back to pH ~2-3 before injection, the peak will elute at the void volume (dead time) and look like a degradant. Neutralization is non-negotiable here.

3. Oxidative Stress [2]

• Preparation: Transfer 5 mL Stock. Add 2 mL of 30% Hydrogen Peroxide (

  ) .

• Condition: Ambient temperature (25°C) for 24 hours.

• Quenching: Dilute with diluent.

• Expert Insight: Watch for "ghost peaks" from the peroxide itself near the solvent front.

4. Photolytic Stress (The Critical Test)

• Preparation: Expose solid sample (thin layer in petri dish) and solution sample (in quartz cuvette).

• Condition: 1.2 million lux hours (Visible) + 200 W-hr/m² (UV), per ICH Q1B.

• Analysis: Compare Dark Control vs. Exposed.

• Expert Insight: Chlorinated aromatics are prone to radical dechlorination under UV. Expect to see des-chloro degradants eluting earlier than the parent peak due to reduced lipophilicity.

Validation Parameters (Acceptance Criteria)

Parameter	Methodology	Acceptance Criteria
Specificity	Inject Diluent, Placebo, and Stressed Samples.	Peak Purity Angle < Purity Threshold (via PDA). No interference at retention time of API.
Linearity	5 levels (50% to 150% of target conc).	.
Precision	6 replicate injections of standard.	RSD .
LOD / LOQ	Based on Signal-to-Noise (S/N).	LOD (S/N ~3), LOQ (S/N ~10).
Robustness	Variation in Flow (±0.1 mL), pH (±0.2), Temp (±5°C).	System suitability must still pass.

References

• ICH Q1A(R2) . Stability Testing of New Drug Substances and Products. International Council for Harmonisation.[2][5][6] Available at: [Link]

• ICH Q1B . Stability Testing: Photostability Testing of New Drug Substances and Products. International Council for Harmonisation.[2][5][6] Available at: [Link]

• ICH Q2(R1) . Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation.[2][5][6] Available at: [Link]

• PubChem . Compound Summary for 3-(2,5-Dichlorophenyl)-3-methylbutanoic acid. National Center for Biotechnology Information. (Verified structure for lipophilicity assessment). Available at: [Link]

• FDA Guidance for Industry . Analytical Procedures and Methods Validation for Drugs and Biologics. U.S. Food and Drug Administration.[3] Available at: [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 4. sgs.com [sgs.com]
• 5. ICH Official web site : ICH [ich.org]
• 6. m.youtube.com [m.youtube.com]

Technical Notes & Optimization

minimizing off-target effects of 3-(2,5-Dichlorophenyl)-3-methylbutanoic acid in cell culture

To: Research Team From: Senior Application Scientist, Technical Support Subject: Minimizing Off-Target Effects of 3-(2,5-Dichlorophenyl)-3-methylbutanoic Acid in Cell Culture

Executive Summary

3-(2,5-Dichlorophenyl)-3-methylbutanoic acid is a lipophilic, halogenated phenylalkanoic acid. Compounds of this class frequently exhibit promiscuous binding and colloidal aggregation in aqueous media, leading to significant off-target effects (OTEs). This guide provides a systematic approach to distinguishing on-target efficacy from artifactual activity, focusing on solubility optimization, colloidal control, and rigorous negative selection.

Part 1: Critical Troubleshooting & FAQs

Q1: We observe cytotoxicity at concentrations near our . Is this an off-target effect?

Diagnosis: Likely, yes. The 2,5-dichlorophenyl moiety increases lipophilicity (

), making the compound prone to membrane intercalation and mitochondrial uncoupling. Technical Fix:

• Perform a Serum Shift Assay: Run your dose-response curve in 1% FBS vs. 10% FBS.

  • Result: If potency shifts significantly (>10-fold) with higher serum, your compound is highly protein-bound. The "free fraction" is driving toxicity.

  • Action: Adjust dosing to maintain free drug concentration, or switch to a protein-free media formulation (e.g., Opti-MEM) for short-term assays to define the true biochemical potency.

• Check for Mitochondrial Stress: Use an ATP depletion assay (e.g., CellTiter-Glo) alongside a specific target readout. If ATP drops before your target pathway is modulated, the effect is non-specific toxicity.

Q2: Our kinase/enzyme inhibition data is inconsistent between replicates. Why?

Diagnosis: This is a hallmark of Colloidal Aggregation . The hydrophobic dichlorophenyl group can drive the formation of sub-micrometer colloids that sequester proteins non-specifically. Technical Fix:

• The Detergent Test: Repeat the assay with 0.01% Triton X-100 (or 0.005% Tween-80) in the buffer.

  • Mechanism:[1] Detergents disrupt promiscuous colloids but rarely affect specific 1:1 ligand-protein binding.

  • Decision: If activity disappears with detergent, the previous result was an artifact (false positive).

Q3: How do we prove the observed phenotype is on-target?

Diagnosis: Reliance on a single inhibitor is insufficient due to "polypharmacology." Technical Fix:

• Negative Control Analog: Synthesize or purchase 3-phenyl-3-methylbutanoic acid (lacking the chlorines) or the 2,5-dichloro-benzoic acid fragment.

  • Logic: These analogs lack the specific 3-dimensional electrostatic footprint but retain partial physicochemical properties. If the analog causes the same phenotype, the effect is off-target.

• Genetic Rescue: Overexpress the target protein. If the compound is specific, increasing the target concentration should shift the dose-response curve to the right (competition).

Part 2: Experimental Protocols

Protocol A: Colloidal Aggregation Validation (Detergent Sensitivity)

Objective: Determine if inhibition is due to non-specific sequestration.

• Preparation: Prepare 2x assay buffer. Split into two aliquots:

  • Aliquot A: Standard Buffer.

  • Aliquot B: Buffer + 0.02% Triton X-100 (Final concentration 0.01%).

• Incubation: Pre-incubate 3-(2,5-Dichlorophenyl)-3-methylbutanoic acid (at

  concentration) in both buffers for 15 minutes.

• Measurement: Add cell lysate or purified protein and substrate. Measure activity.

• Analysis:

  • Calculate % Inhibition for A and B.

  • Pass Criteria: Inhibition in B is within 20% of A.

  • Fail Criteria: Inhibition in B drops significantly (e.g., from 80% to 10%).

Protocol B: The "Rescue" Experiment (Target Overexpression)

Objective: Confirm mechanism of action.

• Transfection: Transfect cells with:

  • Vector Control (Empty Plasmid).

  • Target Plasmid (CMV-Target-GFP).

• Treatment: 24h post-transfection, treat with a 7-point dilution series of the compound.

• Readout: Measure the specific downstream signaling output (e.g., phosphorylation of substrate).

• Calculation: Calculate

  for both conditions.

  • Specific:

    (Target) > (Vector). (More drug is needed to inhibit more target).

  • Off-Target:

    remains unchanged.

Part 3: Data Visualization & Logic

Figure 1: The Specificity Filter Workflow

Caption: A logical decision tree to filter out false positives caused by aggregation, cytotoxicity, or promiscuous binding before validating the biological target.

Figure 2: Mechanism of Off-Target Toxicity

Caption: Mechanistic pathways where lipophilic acids cause artifacts: Membrane disruption (non-specific) vs. Competitive binding (specific).

Part 4: Comparative Data Summary

Table 1: Differentiating On-Target vs. Off-Target Signatures

Feature	On-Target Profile	Off-Target (Artifact) Profile
Dose-Response Slope	Hill Slope ~ 1.0 (Standard binding)	Hill Slope > 2.0 (Steep, non-specific denaturation)
Serum Effect	shifts linearly with free fraction	shifts unpredictably or activity is lost
Time Dependence	Rapid onset, saturable	Progressive toxicity, membrane leakage (LDH release)
Structure-Activity	Minor structural changes loss activity	Structurally dissimilar hydrophobic analogs are active

References

• Shoichet, B. K. (2004). Screening in a spirit of false hope. Nature Reviews Drug Discovery. [Link]

  • Relevance: Foundational text on colloidal aggregation as a source of false positives in screening lipophilic compounds.

• Thorne, N., Auld, D. S., & Inglese, J. (2010). Apparent activity in high-throughput screening: origins of compound-dependent assay interference. Current Opinion in Chemical Biology. [Link]

  • Relevance: Detailed mechanisms of chemical interference including fluorescence quenching and reactivity.

• Hughes, J. P., et al. (2011). Principles of early drug discovery. British Journal of Pharmacology. [Link]

  • Relevance: Guidelines for validating hit compounds and establishing structure-activity rel

• Baell, J. B., & Holloway, G. A. (2010). New substructure filters for removal of pan-assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays. Journal of Medicinal Chemistry. [Link]

  • Relevance: Although specific to PAINS, the principles apply to minimizing off-target effects of hydrophobic acids.

Sources

• 1. namiki-s.co.jp [namiki-s.co.jp]

Technical Guide: Stability &amp; Handling of 3-(2,5-Dichlorophenyl)-3-methylbutanoic Acid

The following technical guide addresses the stability, solubility, and handling of 3-(2,5-Dichlorophenyl)-3-methylbutanoic acid .

This guide is structured as a Tier-3 Technical Support resource, designed for researchers observing inconsistencies in compound performance, precipitation events, or degradation signals during LC-MS/HPLC analysis.

[1][2][3]

Compound Profile & Physicochemical Context

To troubleshoot stability, one must first understand the molecule's behavior in solution.[1][2][3] 3-(2,5-Dichlorophenyl)-3-methylbutanoic acid is a lipophilic, halogenated carboxylic acid .[1][2][3]

• Hydrophobicity (LogP ~3.5–4.0): The 2,5-dichlorophenyl moiety significantly increases lipophilicity compared to non-halogenated analogs.[1][2][3] This is the primary driver of "instability" (often actually precipitation or surface adsorption).[1][2][3]

• Acidity (pKa ~4.5–4.8): As a carboxylic acid, it exists in equilibrium between its neutral (protonated) and anionic (deprotonated) forms.[1][2][3] Solubility is pH-dependent.[1][2][3]

• Steric Hindrance: The tertiary carbon at the 3-position (bearing the phenyl and methyl groups) provides some protection against metabolic degradation (beta-oxidation) but creates a bulky hydrophobic core that resists dissolution in aqueous buffers.[1][2][3]

Troubleshooting Guide (Q&A)

Category A: Solubility & Precipitation ("Crashing Out")[1][2][3]

Q1: My stock solution is clear, but the compound precipitates immediately upon adding it to my cell culture media (pH 7.4). Why? A: This is a classic "Solvent Shock" phenomenon.[1][2][3]

• The Cause: You likely prepared a high-concentration Master Stock in DMSO (e.g., 100 mM).[1][2][3] When you pipette a small volume of DMSO into aqueous media, the DMSO diffuses rapidly into the water, leaving the hydrophobic compound "stranded."[3] The local concentration exceeds the solubility limit of the neutral molecule before it can deprotonate and solubilize.[1][3]

• The Fix:

  • Intermediate Dilution: Do not jump from 100 mM (DMSO) to 10 µM (Media). Create a 100x working stock in a 50:50 DMSO:PBS mixture or Ethanol.[1][2][3]

  • Vortexing: Vortex the media while adding the compound to ensure rapid dispersion.[1][2][3]

  • pH Check: Ensure the media is well-buffered. If the pH drops locally below 5.0, the compound protonates and precipitates.[1][2][3]

Q2: I see a loss of signal in my LC-MS QC checks over 24 hours. Is the molecule degrading? A: It is more likely surface adsorption than chemical degradation.[1][2][3]

• The Mechanism: Due to the high LogP and the dichlorophenyl ring, this molecule is "sticky."[1][3] It binds avidly to polypropylene (PP) tubes and pipette tips, especially in aqueous solutions or low-concentration stocks (<1 µM).[1][2][3]

• The Fix:

  • Use glass vials or low-retention plasticware for all dilutions.[1][2][3]

  • Add a surfactant (e.g., 0.01% Tween-20) to the dilution buffer if the assay permits.[1][2][3]

  • Verification: Compare the signal of a sample stored in glass vs. plastic.[1][2][3]

Category B: Chemical Stability & Storage[1][2][4][5]

Q3: Can I store the stock solution at -20°C indefinitely? A: No. While chemically stable, physical stability is the risk.[1][2][3]

• DMSO Hygroscopicity: DMSO absorbs water from the atmosphere.[1][2][3] Over months at -20°C, repeated freeze-thaw cycles introduce moisture, which can cause the hydrophobic acid to micro-precipitate (often invisible to the naked eye).[1][2][3]

• Protocol: Aliquot Master Stocks into single-use amber glass vials. Use once and discard. Do not refreeze.

Q4: Is this compound light-sensitive? A: Yes, moderately.[1][2][3]

• The Mechanism: Halogenated aromatics (especially with chlorines at 2,5 positions) are susceptible to photodehalogenation under UV or intense fluorescent light.[1][2][3]

• The Fix: Always handle in amber vials or wrap tubes in foil. Store in the dark.

Step-by-Step Protocols

Protocol A: Preparation of the "Golden" Master Stock

Objective: Create a physically stable 50 mM stock solution.

• Weighing: Weigh the solid powder into an amber glass vial (Class A borosilicate). Do not use plastic eppendorfs.[1][2]

• Solvent Choice: Use Anhydrous DMSO (Dimethyl Sulfoxide), Grade ≥99.9%.[1][2][3]

  • Why? Water content in standard DMSO can initiate precipitation over long-term storage.[1][2][3]

• Dissolution: Add DMSO to achieve 50 mM. Vortex vigorously for 30 seconds.[1][2][3]

  • Visual Check: Hold against a light source.[1][2][3] The solution must be free of any particulate matter or "schlieren" lines (refractive index swirls).[1][2][3]

• Aliquot & Store: Immediately dispense 20–50 µL aliquots into small amber glass vials with Teflon-lined caps. Store at -20°C or -80°C.

Protocol B: Aqueous Dilution (The "Step-Down" Method)

Objective: Dilute to 10 µM for assay without precipitation.[1][2][3]

• Thaw: Thaw one aliquot of Master Stock (50 mM) at Room Temperature (RT). Do not heat.

• Visual QC: Verify no precipitate formed during freezing. If cloudy, sonicate for 5 minutes.[1][2][3]

• Intermediate Step: Prepare a 1 mM Working Solution .

  • Mix 2 µL Master Stock + 98 µL Ethanol (or 50% DMSO/Water).[1][2][3]

  • Why? Ethanol has lower surface tension than water, aiding dispersion.[1][2][3]

• Final Dilution: Add 10 µL of Working Solution to 990 µL of Assay Buffer (pH 7.4).

  • Result: 10 µM final concentration.

  • Technique: Inject the compound sub-surface into the buffer while vortexing.[1][2][3]

Data Visualization & Logic Flows[1][3]

Figure 1: Solvent Selection & Stability Logic

This decision tree guides the researcher through selecting the correct solvent system based on the experimental phase.[1][3]

Caption: Decision logic for solvent selection. Note the critical pH checkpoint to prevent the hydrophobic neutral acid from precipitating.

Figure 2: Degradation vs. Adsorption Diagnosis

Use this workflow to determine if your compound is degrading or simply sticking to the tube.[1][2][3]

Caption: Diagnostic workflow to distinguish between physical loss (adsorption) and chemical breakdown.

Summary Data Tables

Table 1: Solubility Profile & Recommendations

Solvent System	Solubility Est.[1][2][3][4]	Suitability	Notes
Anhydrous DMSO	High (>100 mM)	Excellent	Ideal for Master Stocks.[1][2][3] Hygroscopic; keep tightly sealed.[1][2][3][5]
Ethanol (100%)	High (>50 mM)	Good	Good for intermediate dilutions.[1][2][3] Volatile; risk of concentration shift.[1][2][3]
PBS (pH 7.4)	Low (<100 µM)	Poor	Only for final assay.[1][2][3] Requires pre-dissolution in DMSO.[1][2][3]
Acidic Buffer (pH 4)	Negligible	Critical Failure	Compound is protonated and neutral.[1][2][3] Will precipitate immediately.

Table 2: Stability Risk Factors

Stressor	Risk Level	Mitigation Strategy
UV Light	Medium	Amber vials; wrap in foil.
Plasticware	High	Use glass vials; low-retention tips.[1][2][3]
Freeze-Thaw	High	Single-use aliquots.[1][2][3] Do not refreeze.
Oxidation	Low	Keep headspace minimal; flush with Nitrogen if storing >6 months.[1][2][3]

References

• CymitQuimica. (2024).[1][2][3][5] Safety Data Sheet: 2-(2,3-Dichlorophenyl)-3-methylbutanoic acid. (Used as a proxy for halogenated phenyl-butanoic acid handling properties). Link

• Selleck Chemicals. (2024).[1][2][3] 3-Methylbutanoic acid: Chemical Information, Storage & Stability. (General reference for butanoic acid derivative storage). Link

• University of Nottingham. (n.d.).[1][2][3] Guidance on Safe Storage of Chemicals in Laboratories. (Best practices for halogenated organic acids). Link

• PubChem. (2021).[1][2][3] 2-(2,5-Dichloroanilino)-3-methylbutanoic acid Compound Summary. (Structural analog reference for lipophilicity). Link

Sources

• 1. chemscene.com [chemscene.com]
• 2. 2-(2,5-Dichloroanilino)-3-methylbutanoic acid | C11H13Cl2NO2 | CID 20482699 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Isovaleric acid - Wikipedia [en.wikipedia.org]
• 4. selleckchem.com [selleckchem.com]
• 5. static.cymitquimica.com [static.cymitquimica.com]